Cas no 1289386-36-2 ((6-CHLORO-PYRIDAZIN-3-YLMETHYL)-ISOPROPYL-AMINE)

(6-CHLORO-PYRIDAZIN-3-YLMETHYL)-ISOPROPYL-AMINE structure
1289386-36-2 structure
Product Name:(6-CHLORO-PYRIDAZIN-3-YLMETHYL)-ISOPROPYL-AMINE
CAS No:1289386-36-2
MF:C8H12ClN3
MW:185.653980255127
CID:822168
PubChem ID:53385520
Update Time:2025-04-19

(6-CHLORO-PYRIDAZIN-3-YLMETHYL)-ISOPROPYL-AMINE Chemical and Physical Properties

Names and Identifiers

    • (6-CHLORO-PYRIDAZIN-3-YLMETHYL)-ISOPROPYL-AMINE
    • N-[(6-chloropyridazin-3-yl)methyl]propan-2-amine
    • DB-299900
    • N-((6-Chloropyridazin-3-yl)methyl)propan-2-amine
    • [(6-chloropyridazin-3-yl)methyl](propan-2-yl)amine
    • DTXSID00693754
    • 1289386-36-2
    • AKOS015940694
    • Inchi: 1S/C8H12ClN3/c1-6(2)10-5-7-3-4-8(9)12-11-7/h3-4,6,10H,5H2,1-2H3
    • InChI Key: OBSHTBIIWRIEDQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(CNC(C)C)N=N1

Computed Properties

  • Exact Mass: 185.0719751g/mol
  • Monoisotopic Mass: 185.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 37.8Ų

Experimental Properties

  • Density: 1.139
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